Cas no 1784913-68-3 ((2,5-Dimethyl-1,2,4-triazol-3-yl)methanol)

• Product Name: (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol
• CAS No: 1784913-68-3
• MF: C₅H₉N₃O
• MW: 127.1445
• MDL: MFCD28654321
• CID: 5095704
• Update Time: 2026-03-02

(2,5-Dimethyl-1,2,4-triazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol
• AT21383
• 1H-1,2,4-triazole-5-methanol, 1,3-dimethyl-
• (1,3-DIMETHYL-1H-1,2,4-TRIAZOL-5-YL)METHANOL

• MDL： MFCD28654321
• Inchi： 1S/C5H9N3O/c1-4-6-5(3-9)8(2)7-4/h9H,3H2,1-2H3
• InChI Key： PQWHSSGHSIOAMI-UHFFFAOYSA-N
• SMILES： OCC1=NC(C)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• XLogP3: -0.4
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol

Comprehensive Guide to (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol (CAS No. 1784913-68-3): Properties, Applications, and Market Insights

(2,5-Dimethyl-1,2,4-triazol-3-yl)methanol (CAS No. 1784913-68-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative features a unique molecular structure with a hydroxymethyl group attached to a dimethyl-substituted triazole ring, making it a valuable intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for triazole-based compounds due to their broad-spectrum applications in drug discovery and crop protection.

The compound's chemical properties include a molecular formula of C5H9N3O and a molecular weight of 127.15 g/mol. Its structural features contribute to excellent solubility in polar organic solvents, which is crucial for various synthetic applications. Recent studies highlight its potential as a building block for developing novel antifungal agents and plant growth regulators, addressing current challenges in healthcare and sustainable agriculture. The growing demand for triazole chemistry in medicinal chemistry has positioned this compound as a subject of intense research interest.

In pharmaceutical applications, (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol serves as a key precursor for designing small molecule inhibitors targeting various enzymes. Its structural motif appears in several drug candidates under investigation for metabolic disorders and inflammatory conditions. The compound's hydrogen bonding capacity and moderate lipophilicity make it particularly valuable in optimizing drug-like properties during lead optimization stages. Current trends in fragment-based drug discovery have further increased its relevance in hit-to-lead programs.

The agrochemical sector utilizes this triazole alcohol in developing next-generation plant protection agents. Its structural characteristics contribute to systemic activity in plants, making it effective against various fungal pathogens while maintaining favorable environmental profiles. With increasing global focus on sustainable farming practices and resistance management, researchers are exploring novel formulations containing this active moiety to address emerging agricultural challenges.

Market analysis indicates steady growth in demand for specialty triazole derivatives, driven by expanding applications in both pharmaceutical and agricultural sectors. The compound's synthetic versatility allows for cost-effective production at commercial scales, meeting the needs of contract research organizations and material suppliers. Recent advancements in green chemistry approaches have further optimized its manufacturing processes, reducing environmental impact while maintaining high purity standards.

Quality control protocols for (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol typically involve HPLC analysis with UV detection, ensuring ≥98% purity for most research applications. Storage recommendations include protection from moisture at controlled room temperature, preserving the compound's stability over extended periods. Analytical data sheets generally provide comprehensive spectroscopic characterization, including 1H NMR, 13C NMR, and mass spectrometry profiles for verification purposes.

Emerging research directions explore the compound's potential in material science applications, particularly in designing functional polymers and coordination complexes. Its ability to form stable metal-organic frameworks (MOFs) has attracted interest for catalytic applications and molecular recognition systems. These developments align with current scientific priorities in advanced materials development and nanotechnology, expanding the compound's utility beyond traditional domains.

Safety evaluations classify (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol as requiring standard laboratory precautions, with no extraordinary hazards reported in literature. Proper handling includes using personal protective equipment and working in well-ventilated areas, consistent with general laboratory safety protocols for organic compounds. Regulatory status varies by region, but the substance currently falls outside major restricted chemical lists in most jurisdictions.

The scientific community continues to investigate novel derivatives and analogs of this triazole scaffold, with recent publications demonstrating improved bioactivity through strategic structural modifications. These efforts contribute to the growing body of knowledge about structure-activity relationships in triazole-containing compounds, supporting rational drug and agrochemical design. Patent analysis reveals increasing intellectual property activity surrounding this chemical class, particularly in combination therapies and synergistic formulations.

For researchers seeking high-purity (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol, multiple specialty chemical suppliers offer the compound in various quantities, from milligram to kilogram scales. Technical specifications typically include detailed certificates of analysis and material safety data sheets, ensuring compliance with research and industrial requirements. Current pricing trends reflect stable market conditions with moderate seasonal fluctuations, influenced by raw material availability and regional demand patterns.

Future prospects for this compound appear promising, with anticipated growth in both established and emerging application areas. The ongoing convergence of computational chemistry and high-throughput screening technologies will likely uncover additional utilities for this versatile chemical building block. As global challenges in healthcare and food security persist, (2,5-Dimethyl-1,2,4-triazol-3-yl)methanol and related derivatives will continue playing important roles in developing innovative solutions across multiple scientific disciplines.